Cas no 339019-49-7 (Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate)

• Product Name: Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate
• CAS No: 339019-49-7
• MDL: MFCD01444135
• CID: 4648551
• Update Time: 2025-06-13

Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate

• MDL： MFCD01444135

Additional information on Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate

Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate (CAS No. 339019-49-7): A Comprehensive Overview

Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate (CAS No. 339019-49-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique sulfanyl and carboxylate functional groups, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, which includes a pyrimidine core flanked by dichlorophenyl and methylsulfanyl substituents, positions it as a potential building block for novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of chemical biology. Recent studies have highlighted the role of pyrimidine derivatives in the development of inhibitors targeting various biological pathways. Specifically, the presence of the dichlorophenyl group suggests potential interactions with enzymes or receptors involved in metabolic disorders and inflammatory responses. Furthermore, the methylsulfanyl group may contribute to the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

In the context of current research, Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate has been investigated for its potential as a precursor in synthesizing more complex molecules. The pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, often employed in the design of antiviral, anticancer, and antimicrobial agents. The structural features of this compound allow for modifications that could enhance its pharmacological properties, such as binding affinity and selectivity.

One of the most compelling aspects of Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate is its versatility in synthetic chemistry. The carboxylate group provides a site for further functionalization via esterification or amidation reactions, enabling the creation of derivatives with tailored properties. This flexibility is crucial in drug development, where optimizing pharmacokinetic profiles is essential for clinical efficacy.

The dichlorophenyl moiety in this compound has been associated with enhanced binding interactions due to its ability to engage in hydrophobic and π-stacking interactions with biological targets. This feature has been exploited in the design of kinase inhibitors and other enzyme-targeted drugs. Additionally, the methylsulfanyl group may contribute to metabolic stability by resisting oxidative degradation, thereby prolonging the half-life of any drug derived from this compound.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates. Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate has been subjected to virtual screening using molecular docking techniques to predict its interactions with various biological targets. These studies have revealed potential binding sites on enzymes such as kinases and proteases, suggesting its utility in developing targeted therapies.

The synthesis of Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has improved yield and purity, making large-scale production feasible. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the compound's structural integrity throughout the synthetic process.

In conclusion, Ethyl 4-(2,4-dichlorophenyl)sulfanyl-2-(methylsulfanyl)-5-pyrimidinecarboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a crucial role in future drug development efforts.